Epiandrosterone Epiandrosterone Epiandrosterone is a dehydroepiandrosterone metabolite and a precursor of testosterone and estradiol with hypolipidemic and anabolic property. Epiandrosterone, a potential neurosteroid, appears to bind to the gamma-aminobutyric acid (GABA)/benzodiazepine-receptor complex (GABA-RC), acting as a negative non-competitive modulator of GABA-RC as well as signal through the N-methyl-D-aspartate receptor. In addition this agent inhibits the pentose phosphate pathway (PPP) thereby dilating blood vessels pre-contracted by partial depolarization. Also, epiandrosterone inhibits the synthesis of thromboxane A2 in activated platelets, reduces plasma plasminogen activator inhibitor type 1 and tissue plasminogen activator antigen, increases serum levels of insulin-like growth factor 1 and increases cyclic guanosine monophosphate and nitric oxide synthesis. These effects may improve circulation in the microvasculature.
Epiandrosterone is a 3beta-hydroxy steroid that is (5alpha)-androstane substituted by a beta-hydroxy group at position 3 and an oxo group at position 17. It has a role as an androgen and a human metabolite. It is a 17-oxo steroid, a 3beta-hydroxy steroid and an androstanoid. It derives from a 5alpha-androstane.
A metabolite of TESTOSTERONE or ANDROSTENEDIONE with a 3-alpha-hydroxyl group and without the double bond. The 3-beta hydroxyl isomer is epiandrosterone.
Brand Name: Vulcanchem
CAS No.: 481-29-8
VCID: VC0191177
InChI: InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12?,13-,14-,15-,16-,18-,19-/m0/s1
SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
Molecular Formula: C19H30O2
Molecular Weight: 290.4 g/mol

Epiandrosterone

CAS No.: 481-29-8

Natural Products

VCID: VC0191177

Molecular Formula: C19H30O2

Molecular Weight: 290.4 g/mol

Epiandrosterone - 481-29-8

CAS No. 481-29-8
Product Name Epiandrosterone
Molecular Formula C19H30O2
Molecular Weight 290.4 g/mol
IUPAC Name (3S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12?,13-,14-,15-,16-,18-,19-/m0/s1
Standard InChIKey QGXBDMJGAMFCBF-LUJOEAJASA-N
Isomeric SMILES C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)O
SMILES CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
Canonical SMILES CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
Melting Point 181.5 °C
Physical Description Solid
Description Epiandrosterone is a dehydroepiandrosterone metabolite and a precursor of testosterone and estradiol with hypolipidemic and anabolic property. Epiandrosterone, a potential neurosteroid, appears to bind to the gamma-aminobutyric acid (GABA)/benzodiazepine-receptor complex (GABA-RC), acting as a negative non-competitive modulator of GABA-RC as well as signal through the N-methyl-D-aspartate receptor. In addition this agent inhibits the pentose phosphate pathway (PPP) thereby dilating blood vessels pre-contracted by partial depolarization. Also, epiandrosterone inhibits the synthesis of thromboxane A2 in activated platelets, reduces plasma plasminogen activator inhibitor type 1 and tissue plasminogen activator antigen, increases serum levels of insulin-like growth factor 1 and increases cyclic guanosine monophosphate and nitric oxide synthesis. These effects may improve circulation in the microvasculature.
Epiandrosterone is a 3beta-hydroxy steroid that is (5alpha)-androstane substituted by a beta-hydroxy group at position 3 and an oxo group at position 17. It has a role as an androgen and a human metabolite. It is a 17-oxo steroid, a 3beta-hydroxy steroid and an androstanoid. It derives from a 5alpha-androstane.
A metabolite of TESTOSTERONE or ANDROSTENEDIONE with a 3-alpha-hydroxyl group and without the double bond. The 3-beta hydroxyl isomer is epiandrosterone.
Solubility 0.0202 mg/mL at 23 °C
Synonyms 3 alpha Hydroxy 5 alpha Androstan 17 One
3-alpha-Hydroxy-5-alpha-Androstan-17-One
5 alpha Androstan 3 alpha ol 17 one
5 alpha-Androstan-3 alpha-ol-17-one
Androsterone
Epiandrosterone
Reference Marchand, M., et al., Eur. J. Biochem., 184, 455
PubChem Compound 11055399
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator